Cas no 1251005-45-4 (tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate)

• Product Name: tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate
• CAS No: 1251005-45-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD14581198
• CID: 1040679
• PubChem ID: 56962150
• Update Time: 2025-07-02

tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate
• 1-Boc-1,6-diaza-spiro[3.5]nonane
• tert-Butyl 1,6-diazaspiro[3.5]none-1-carboxylate
• tert-butyl 1,8-diazaspiro[3.5]nonane-1-carboxylate
• MFCD14581198
• SCHEMBL22481424
• DTXSID70719157
• CS-0048491
• DS-4169
• 1,6-Diazaspiro[3.5]nonane-1-carboxylic acid, 1,1-dimethylethyl ester
• 1-BOC-1,6-DIAZASPIRO[3.5]NONANE
• 1251005-45-4
• PB30085
• AKOS016006217
• SY107023
• tert-Butyl1,6-diazaspiro[3.5]nonane-1-carboxylate
• DB-363332
• AM803099

• MDL： MFCD14581198
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-6-12(14)5-4-7-13-9-12/h13H,4-9H2,1-3H3
• InChI Key： CSDLLXOIJNMILT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC21CNCCC2)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Boiling Point: 326.1°C at 760 mmHg

tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate

Introduction to Tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate (CAS No. 1251005-45-4)

Tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate, with the chemical identifier CAS No. 1251005-45-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered attention due to its unique structural features and potential applications in drug design and development. The compound’s molecular framework, featuring a spirocyclic core connected by a nitrogen-nitrogen bond, contributes to its distinct physicochemical properties and biological activities.

The tert-butyl substituent at the carboxylate position introduces steric hindrance, which can influence the compound’s solubility, metabolic stability, and binding affinity to biological targets. This modification is a common strategy in medicinal chemistry to optimize pharmacokinetic profiles and enhance drug-like properties. The spirocyclic structure itself provides rigidity and conformational stability, which can be advantageous in designing molecules with high selectivity and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between Tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate and biological targets. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention in various diseases. For instance, preliminary research has indicated potential activity against enzymes involved in inflammation and pain signaling pathways.

The 1,6-diazaspiro[3.5]nonane core is particularly noteworthy for its ability to mimic natural biomolecules and interact with specific binding pockets in proteins. This structural motif has been explored in the development of novel antimicrobial agents, where its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has shown promise. The carboxylate group further enhances the compound’s versatility by allowing for further derivatization and functionalization.

In the context of drug discovery, Tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate represents an excellent scaffold for generating structurally diverse libraries of compounds. High-throughput screening (HTS) campaigns have been employed to identify derivatives with enhanced potency and reduced toxicity. The combination of experimental synthesis with machine learning algorithms has accelerated the process of optimizing lead compounds derived from this scaffold.

The compound’s solubility profile is another critical factor that influences its pharmaceutical applicability. The presence of the tert-butyl group reduces polarity but can be balanced by modifications at other positions in the molecule to improve water solubility. This balance is essential for achieving optimal bioavailability and therapeutic efficacy.

Recent clinical trials have begun to explore derivatives of spirocyclic diamines as potential treatments for neurological disorders. The unique structural features of Tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate make it a candidate for modulating neurotransmitter systems involved in conditions such as Alzheimer’s disease and Parkinson’s disease. Preliminary results suggest that certain derivatives may enhance cholinergic transmission or protect against neurodegenerative damage.

The synthesis of Tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to produce complex spirocyclic compounds more efficiently than ever before.

In conclusion, Tert-Butyl 1,6-diazaspiro[3.5]nonane-1-carboxylate (CAS No. 1251005-45-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it a valuable tool for developing new drugs targeting various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the future of medicinal chemistry.